Cas no 84567-97-5 (Undecane, 1-bromo-3-methyl-, (S)-)

• Product Name: Undecane, 1-bromo-3-methyl-, (S)-
• CAS No: 84567-97-5
• MF: C₁₂H₂₅Br
• MW: 249.23090338707
• CID: 2844879
• PubChem ID: 11230418
• Update Time: 2025-04-21

Undecane, 1-bromo-3-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Undecane, 1-bromo-3-methyl-, (S)-
• 84567-97-5
• DTXCID30410315
• DTXSID80459496

• Inchi： 1S/C12H25Br/c1-3-4-5-6-7-8-9-12(2)10-11-13/h12H,3-11H2,1-2H3/t12-/m0/s1
• InChI Key： MQXSAFCRTCCMSS-LBPRGKRZSA-N
• SMILES： BrCC[C@@H](C)CCCCCCCC

Computed Properties

• Exact Mass: 248.11396Da
• Monoisotopic Mass: 248.11396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų